Cas no 51755-75-0 (1-Pentanol, 3-(methylthio)-)

• Product Name: 1-Pentanol, 3-(methylthio)-
• CAS No: 51755-75-0
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 361521
• PubChem ID: 71366006
• Update Time: 2025-04-19

1-Pentanol, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 3-(methylthio)-
• 3-methylsulfanylpentan-1-ol
• DTXSID60789384
• 3-(Methylsulfanyl)pentan-1-ol
• 51755-75-0

• Inchi： 1S/C6H14OS/c1-3-6(8-2)4-5-7/h6-7H,3-5H2,1-2H3
• InChI Key： RGRYCZARFMTZTG-UHFFFAOYSA-N
• SMILES： S(C)C(CC)CCO

Computed Properties

• Exact Mass: 134.07662
• Monoisotopic Mass: 134.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23